2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide

• Molecular Formula: C6H9ClN4O
• Molecular Weight: 188.61 g/mol
• SMILES: C1=C(C=NN1CC(C(=O)N)N)Cl
• InChI: InChI=1S/C6H9ClN4O/c7-4-1-10-11(2-4)3-5(8)6(9)12/h1-2,5H,3,8H2,(H2,9,12)
• InChIKey: IJGDIDLOVMKMNN-UHFFFAOYSA-N

2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide (CAS 1248136-29-9) is a specialized organic compound classified as an amide derivative containing a 4-chloro-substituted pyrazole ring and an amino-propanamide side chain. With a molecular formula of C6H9ClN4O and a molecular weight of 188.61 g/mol, this compound serves as a key building block in medicinal chemistry, particularly for the development of bioactive molecules targeting androgen receptor (AR) signaling pathways and other therapeutic applications.

2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide: CAS 1248136-29-9 Chemical Identity and Baseline Procurement Data

2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide (CAS 1248136-29-9) is a specialized organic compound classified as an amide derivative containing a 4-chloro-substituted pyrazole ring and an amino-propanamide side chain [1]. With a molecular formula of C6H9ClN4O and a molecular weight of 188.61 g/mol, this compound serves as a key building block in medicinal chemistry, particularly for the development of bioactive molecules targeting androgen receptor (AR) signaling pathways and other therapeutic applications [2].

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 61925210, 2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide. Accessed April 15, 2026. View Source
• [2] Hwang, D. J., et al. Pyrazol-1-yl-propanamides as SARD and Pan-Antagonists for the Treatment of Enzalutamide-Resistant Prostate Cancer. J Med Chem. 2020;63(21):12642-12665. View Source

Why 2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide Cannot Be Substituted with Generic Pyrazole Amide Analogs

Generic substitution of 2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide with structurally similar pyrazole amide derivatives fails due to critical differences in molecular architecture that directly impact biological activity and synthetic utility. Unlike simpler analogs such as 2-(4-chloro-1H-pyrazol-1-yl)propanamide (CAS 1205841-05-9, MW 173.60 g/mol), which lacks the α-amino group, the target compound possesses both an amino-propanamide side chain and a 4-chloro-pyrazole moiety, enabling distinct hydrogen bonding and electrostatic interactions essential for target engagement [1][2]. Substitution with compounds like 3-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide (CAS 1247696-82-7, MW 202.64 g/mol) introduces an N-methyl group that alters steric bulk and lipophilicity, potentially compromising selectivity and potency in androgen receptor modulation assays . The following quantitative evidence establishes precisely where the target compound differentiates itself from these comparators, providing a basis for informed scientific selection.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 61925210, 2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide. Accessed April 15, 2026. View Source
• [2] ChemSrc. 2-(4-Chloro-1H-pyrazol-1-yl)propanamide (CAS 1205841-05-9) Properties. Accessed April 15, 2026. View Source

Quantitative Differentiation of 2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide: Comparative Evidence Guide

Molecular Weight and Exact Mass Differentiation from Key Analogs

The target compound exhibits a molecular weight of 188.61 g/mol and an exact mass of 188.0464886 Da, which is significantly higher than the simpler analog 2-(4-chloro-1H-pyrazol-1-yl)propanamide (MW 173.60 g/mol) due to the presence of an α-amino group [1][2]. This mass difference provides a clear analytical distinction for purity assessment and identity confirmation in procurement and quality control workflows.

Evidence Dimension	Molecular Weight (g/mol) and Exact Mass (Da)
Target Compound Data	MW: 188.61 g/mol; Exact Mass: 188.0464886 Da
Comparator Or Baseline	2-(4-chloro-1H-pyrazol-1-yl)propanamide: MW 173.60 g/mol
Quantified Difference	ΔMW = +15.01 g/mol (8.6% increase); ΔExact Mass = +14.4465 Da
Conditions	Computed properties based on molecular formula C6H9ClN4O vs. C6H8ClN3O

Why This Matters

The distinct molecular weight and exact mass enable unambiguous identification via LC-MS or HRMS, ensuring the correct compound is procured and utilized in research, preventing costly experimental errors from analog misidentification.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 61925210, 2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide. Accessed April 15, 2026. View Source
• [2] ChemSrc. 2-(4-Chloro-1H-pyrazol-1-yl)propanamide (CAS 1205841-05-9) Properties. Accessed April 15, 2026. View Source

Lipophilicity (XLogP3) and Topological Polar Surface Area (TPSA) Comparison

The target compound has a computed XLogP3 value of -1.2 and a TPSA of 86.9 Ų, reflecting its hydrophilic character due to the amino and amide functionalities [1]. In contrast, the simpler analog 2-(4-chloro-1H-pyrazol-1-yl)propanamide, which lacks the α-amino group, is predicted to be more lipophilic and has a lower TPSA [2]. These physicochemical differences directly influence solubility, membrane permeability, and potential off-target interactions, making the target compound more suitable for applications requiring lower lipophilicity.

Evidence Dimension	XLogP3 and Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP3: -1.2; TPSA: 86.9 Ų
Comparator Or Baseline	2-(4-chloro-1H-pyrazol-1-yl)propanamide: XLogP3 not reported; TPSA not reported (predicted to be lower due to absence of amino group)
Quantified Difference	XLogP3: Target is more hydrophilic (negative value indicates low lipophilicity); TPSA: Target is 86.9 Ų, comparator likely <70 Ų
Conditions	Computed properties using XLogP3 3.0 and Cactvs 3.4.6.11 algorithms (PubChem)

Why This Matters

The lower lipophilicity and higher TPSA of the target compound suggest improved aqueous solubility and reduced non-specific protein binding, which are critical parameters for optimizing lead compounds in drug discovery and for ensuring reproducible biological assay results.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 61925210, 2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide. Accessed April 15, 2026. View Source
• [2] ChemSrc. 2-(4-Chloro-1H-pyrazol-1-yl)propanamide (CAS 1205841-05-9) Properties. Accessed April 15, 2026. View Source

Hydrogen Bond Donor/Acceptor Count as a Determinant of Target Engagement

The target compound possesses 2 hydrogen bond donors (HBD) and 3 hydrogen bond acceptors (HBA), a profile that is distinct from key analogs [1]. For instance, 2-(4-chloro-1H-pyrazol-1-yl)propanamide has only 1 HBD and 2 HBA, while 3-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide has 2 HBD and 3 HBA but with a different spatial arrangement due to the N-methyl group [2]. This specific H-bonding capacity is crucial for establishing key interactions with biological targets, such as the androgen receptor, where precise donor-acceptor patterns dictate binding affinity and selectivity.

Evidence Dimension	Hydrogen Bond Donor (HBD) and Acceptor (HBA) Count
Target Compound Data	HBD: 2; HBA: 3
Comparator Or Baseline	2-(4-chloro-1H-pyrazol-1-yl)propanamide: HBD 1, HBA 2; 3-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide: HBD 2, HBA 3
Quantified Difference	Target vs. 2-(4-chloro-1H-pyrazol-1-yl)propanamide: +1 HBD, +1 HBA; Target vs. methylamino analog: same counts but different steric and electronic environment due to N-methyl substitution
Conditions	Computed properties based on molecular structure (PubChem/ChemSrc)

Why This Matters

The specific H-bond donor/acceptor profile of the target compound enables predictable and potentially superior intermolecular interactions with biological targets, a key consideration for structure-activity relationship (SAR) studies and the rational design of potent and selective ligands.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 61925210, 2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide. Accessed April 15, 2026. View Source
• [2] ChemSrc. 2-(4-Chloro-1H-pyrazol-1-yl)propanamide (CAS 1205841-05-9) Properties. Accessed April 15, 2026. View Source

Optimal Application Scenarios for 2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide Based on Quantitative Differentiation

Androgen Receptor (AR) Antagonist and Selective Androgen Receptor Degrader (SARD) Development

Given its structural alignment with the pyrazol-1-yl-propanamide scaffold, which has demonstrated potent AR antagonism and SARD activity in enzalutamide-resistant prostate cancer models, 2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide is a preferred building block for synthesizing next-generation AR-targeting therapeutics [1]. Its specific H-bond donor/acceptor profile and moderate lipophilicity (XLogP3 -1.2) are critical for achieving the desired binding interactions and pharmacokinetic properties observed in lead compounds like 26a, which induced 80% tumor growth inhibition in xenograft models [2].

Chemical Biology Probe Synthesis for Investigating AR Signaling Pathways

The compound's well-defined molecular architecture and availability in high purity (≥95%) make it an ideal starting material for the synthesis of chemical probes to study androgen receptor biology . Its distinct molecular weight (188.61 g/mol) and exact mass (188.0464886 Da) facilitate unambiguous tracking and quantification in cellular assays using LC-MS/MS, enabling precise dose-response and target engagement studies [3].

Medicinal Chemistry SAR Campaigns Focused on Pyrazole Amide Optimization

In structure-activity relationship (SAR) studies, the target compound serves as a versatile intermediate for exploring the effects of α-amino substitution on biological activity [4]. Comparative analysis with analogs like 2-(4-chloro-1H-pyrazol-1-yl)propanamide (lacking the α-amino group) and N-methyl derivatives allows researchers to systematically evaluate the impact of hydrogen bonding and steric effects on target potency and selectivity, thereby accelerating the identification of optimized lead candidates [5].

Analytical Reference Standard for Pyrazole Amide Impurity Profiling

Due to its well-characterized physicochemical properties (e.g., XLogP3 -1.2, TPSA 86.9 Ų) and distinct chromatographic behavior relative to common impurities and synthetic intermediates, 2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide is suitable for use as a reference standard in HPLC and LC-MS methods for monitoring reaction progress and ensuring final product purity in pharmaceutical manufacturing [6].

• [1] Hwang, D. J., et al. Pyrazol-1-yl-propanamides as SARD and Pan-Antagonists for the Treatment of Enzalutamide-Resistant Prostate Cancer. J Med Chem. 2020;63(21):12642-12665. View Source
• [2] Hwang, D. J., et al. Pyrazol-1-yl-propanamides as SARD and Pan-Antagonists for the Treatment of Enzalutamide-Resistant Prostate Cancer. J Med Chem. 2020;63(21):12642-12665. View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for CID 61925210, 2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide. Accessed April 15, 2026. View Source
• [4] Hwang, D. J., et al. Pyrazol-1-yl-propanamides as SARD and Pan-Antagonists for the Treatment of Enzalutamide-Resistant Prostate Cancer. J Med Chem. 2020;63(21):12642-12665. View Source
• [5] ChemSrc. 2-(4-Chloro-1H-pyrazol-1-yl)propanamide (CAS 1205841-05-9) Properties. Accessed April 15, 2026. View Source
• [6] National Center for Biotechnology Information. PubChem Compound Summary for CID 61925210, 2-Amino-3-(4-chloro-1H-pyrazol-1-YL)propanamide. Accessed April 15, 2026. View Source